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Compound of Interest

Compound Name: 2,4-dichloro-N-ethylaniline

Cat. No.: B1610464 Get Quote

An In-Depth Technical Guide to 2,4-dichloro-N-ethylaniline: Properties, Synthesis, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2,4-dichloro-N-ethylaniline, a

substituted aniline of significant interest in chemical synthesis and drug discovery. It is intended

for researchers, scientists, and professionals in drug development who require a detailed

understanding of this compound's physicochemical properties, synthesis methodologies, and

potential applications.

Core Molecular Attributes
2,4-dichloro-N-ethylaniline is a chlorinated aromatic amine. The presence of two chlorine

atoms on the benzene ring and an ethyl group on the nitrogen atom imparts specific chemical

characteristics that are pivotal to its reactivity and utility in various synthetic pathways.

Molecular Formula and Weight
The fundamental molecular identity of 2,4-dichloro-N-ethylaniline is defined by its chemical

formula and molecular weight.

Molecular Formula: C₈H₉Cl₂N[1]

Molecular Weight: 190.07 g/mol [1]
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These values are foundational for all stoichiometric calculations in synthetic procedures and for

analytical characterization.

Structural Representation
The structural arrangement of atoms in 2,4-dichloro-N-ethylaniline is crucial for

understanding its chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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